Cas no 32194-76-6 (3-(Methoxymethyl)benzoic acid)
3-(Methoxymethyl)benzoic acid structure
Product Name:3-(Methoxymethyl)benzoic acid
CAS No:32194-76-6
MF:C9H10O3
MW:166.173902988434
MDL:MFCD01871355
CID:313906
PubChem ID:4962354
Update Time:2025-04-19
3-(Methoxymethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methoxymethyl)benzoic acid
- Benzoic acid,3-(methoxymethyl)-
- 3-(Methoxymethyl)-benzoic acid
- 32194-76-6
- AKOS000101808
- SCHEMBL565902
- ZPBMOTGPFVLBMN-UHFFFAOYSA-N
- MFCD01871355
- BB 0257988
- DTXSID60407071
- AM803691
- CS-0117171
- Z90122375
- EN300-13304
- 3-(methoxymethyl)benzoic acid, AldrichCPR
- 3-Methoxymethyl-benzoic acid
- NCGC00342677-01
- AB01333903-02
- TS-02233
- FT-0681608
- A875673
- 3-(METHOXYMETHYL)BENZOICACID
- STL411942
- DA-24875
-
- MDL： MFCD01871355
- Inchi： 1S/C9H10O3/c1-12-6-7-3-2-4-8(5-7)9(10)11/h2-5H,6H2,1H3,(H,10,11)
- InChI Key： ZPBMOTGPFVLBMN-UHFFFAOYSA-N
- SMILES： O(C)CC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 165.055169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.4
Experimental Properties
- Density: 1.177
- Boiling Point: 289.9°C at 760 mmHg
- Flash Point: 116.5°C
- PSA: 46.53000
- LogP: 1.53120
3-(Methoxymethyl)benzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
3-(Methoxymethyl)benzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(Methoxymethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 060110-250mg |
3-Methoxymethyl-benzoic acid |
32194-76-6 | 95% | 250mg |
￡61.00 | 2022-02-28 | |
| Fluorochem | 060110-1g |
3-Methoxymethyl-benzoic acid |
32194-76-6 | 95% | 1g |
￡118.00 | 2022-02-28 | |
| Fluorochem | 060110-5g |
3-Methoxymethyl-benzoic acid |
32194-76-6 | 95% | 5g |
￡565.00 | 2022-02-28 | |
| Fluorochem | 060110-25g |
3-Methoxymethyl-benzoic acid |
32194-76-6 | 95% | 25g |
￡1695.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IZ296-50mg |
3-(Methoxymethyl)benzoic acid |
32194-76-6 | 95+% | 50mg |
185.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IZ296-200mg |
3-(Methoxymethyl)benzoic acid |
32194-76-6 | 95+% | 200mg |
370.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IZ296-1g |
3-(Methoxymethyl)benzoic acid |
32194-76-6 | 95+% | 1g |
1295.0CNY | 2021-07-12 | |
| TRC | M329880-25mg |
3-(Methoxymethyl)benzoic acid |
32194-76-6 | 25mg |
$64.00 | 2023-05-17 | ||
| TRC | M329880-50mg |
3-(Methoxymethyl)benzoic acid |
32194-76-6 | 50mg |
$75.00 | 2023-05-17 | ||
| TRC | M329880-100mg |
3-(Methoxymethyl)benzoic acid |
32194-76-6 | 100mg |
$87.00 | 2023-05-17 |
3-(Methoxymethyl)benzoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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